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Compound of Interest

Compound Name: 4,5-Dimethylisoxazol-3-amine

Cat. No.: B144077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4,5-
Dimethylisoxazol-3-amine (CAS No. 13999-39-8). The information presented herein is

essential for the unambiguous identification, characterization, and quality control of this

important synthetic intermediate.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 4,5-Dimethylisoxazol-3-amine.

This information has been compiled from reliable chemical analysis sources and is presented

for easy reference and comparison.
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¹H NMR

Nucleus ¹H

Solvent CDCl₃

Frequency 400 MHz

Chemical Shift (δ) ppm Multiplicity

1.85 s

2.15 s

4.10 br s

¹³C NMR

Nucleus ¹³C

Solvent CDCl₃

Frequency 100 MHz

Chemical Shift (δ) ppm Assignment

6.9 C4-CH₃

10.9 C5-CH₃

100.1 C4

156.9 C5

160.2 C3

Infrared (IR) Spectroscopy
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Technique Attenuated Total Reflectance (ATR)

Wavenumber (cm⁻¹) Intensity

3410 Strong, Sharp

3320 Strong, Sharp

2920 Medium

1645 Strong

1575 Strong

1440 Medium

Mass Spectrometry (MS)
Technique Electron Ionization (EI)

m/z Relative Intensity (%)

112 100

97 40

82 25

69 30

43 55

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Synthesis of 4,5-Dimethylisoxazol-3-amine
A practical synthesis of 4,5-Dimethylisoxazol-3-amine can be achieved from 2-methyl-2-

butenenitrile and acetohydroxamic acid. This method provides the target compound in good

yield and free from isomeric impurities.

Procedure:
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Preparation of the Starting Material: Technical-grade 2-methyl-2-butenenitrile is treated with

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) to provide a starting material of acceptable purity.

Cycloaddition Reaction: The purified 2-methyl-2-butenenitrile is reacted with

acetohydroxamic acid, which serves as an N-protected hydroxylamine equivalent.

Workup and Purification: The reaction mixture is subjected to an appropriate workup

procedure, followed by purification, typically by crystallization or chromatography, to yield

pure 4,5-Dimethylisoxazol-3-amine.

NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of 4,5-Dimethylisoxazol-3-amine was dissolved

in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as

an internal standard. The solution was transferred to a 5 mm NMR tube.

Instrumentation and Parameters:

Instrument: Bruker Avance 400 or equivalent spectrometer.

¹H NMR:

Frequency: 400 MHz

Number of scans: 16

Relaxation delay: 1.0 s

Pulse width: 30°

¹³C NMR:

Frequency: 100 MHz

Number of scans: 1024

Relaxation delay: 2.0 s

Pulse program: Proton-decoupled
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IR Spectroscopy
Sample Preparation: A small amount of the solid 4,5-Dimethylisoxazol-3-amine was placed

directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation and Parameters:

Instrument: PerkinElmer Spectrum Two FT-IR spectrometer or equivalent, equipped with a

universal ATR accessory.

Scan range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of scans: 16

Mass Spectrometry
Sample Preparation: A dilute solution of 4,5-Dimethylisoxazol-3-amine was prepared in

methanol. The sample was introduced into the mass spectrometer via direct infusion.

Instrumentation and Parameters:

Instrument: Agilent GC/MSD system or equivalent.

Ionization mode: Electron Ionization (EI)

Ionization energy: 70 eV

Mass range: m/z 40-200

Visualizations
Synthesis and Characterization Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent

spectroscopic characterization of 4,5-Dimethylisoxazol-3-amine.
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Workflow for Synthesis and Characterization of 4,5-Dimethylisoxazol-3-amine
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Caption: Synthesis and Characterization Workflow.
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This guide provides a foundational set of spectroscopic data and experimental protocols for

4,5-Dimethylisoxazol-3-amine. Researchers and professionals in drug development can

utilize this information for compound verification, quality assessment, and as a basis for further

analytical method development.

To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Data of 4,5-
Dimethylisoxazol-3-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144077#spectroscopic-data-of-4-5-dimethylisoxazol-
3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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